Cas no 651021-73-7 (Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-)

• Product Name: Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
• CAS No: 651021-73-7
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• CID: 407908
• PubChem ID: 11088311
• Update Time: 2025-04-19

Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
• 5-(3-bromophenyl)-3-(4-methylphenyl)-1,2-oxazole
• 5-(3-Bromophenyl)-3-(p-tolyl)isoxazole
• 651021-73-7
• DTXSID70454814

• Inchi： 1S/C16H12BrNO/c1-11-5-7-12(8-6-11)15-10-16(19-18-15)13-3-2-4-14(17)9-13/h2-10H,1H3
• InChI Key： RUOROTOYQTWYHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C2C=CC(C)=CC=2)=NO1

Computed Properties

• Exact Mass: 313.01026
• Monoisotopic Mass: 313.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03